ethyl 2-butyl-4-(6-chloropyridine-3-amido)-1H-imidazole-5-carboxylate

• IUPAC Name: ethyl 2-butyl-4-[(6-chloropyridine-3-carbonyl)amino]-1H-imidazole-5-carboxylate
• InChI: InChI=1S/C16H19ClN4O3/c1-3-5-6-12-19-13(16(23)24-4-2)14(20-12)21-15(22)10-7-8-11(17)18-9-10/h7-9H,3-6H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: HXPJWBWMFSDOIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC(=C(N1)C(=O)OCC)NC(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C16H19ClN4O3
• Molecular Weight: 350.80 g/mol

Description

Ethyl 2-butyl-4-(6-chloropyridine-3-amido)-1H-imidazole-5-carboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a member of the imidazole family and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of Ethyl 2-butyl-4-(6-chloropyridine-3-amido)-1H-imidazole-5-carboxylate is not fully understood. However, studies have shown that this compound inhibits the activity of specific enzymes and proteins involved in various cellular processes. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Ethyl 2-butyl-4-(6-chloropyridine-3-amido)-1H-imidazole-5-carboxylate has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and reduces the production of inflammatory mediators. In addition, this compound has been shown to have antibacterial activity against certain strains of bacteria. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of Ethyl 2-butyl-4-(6-chloropyridine-3-amido)-1H-imidazole-5-carboxylate is its potential as a lead compound for the development of new drugs. In addition, this compound has been shown to have good solubility in organic solvents, which makes it easy to handle in the laboratory. However, one of the limitations of this compound is its low stability in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of Ethyl 2-butyl-4-(6-chloropyridine-3-amido)-1H-imidazole-5-carboxylate. One area of interest is the development of new drugs based on this compound. In addition, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Furthermore, the potential use of this compound in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis, should also be explored.

Synthesis Methods

The synthesis of Ethyl 2-butyl-4-(6-chloropyridine-3-amido)-1H-imidazole-5-carboxylate has been reported in the literature using various methods. One of the methods involves the reaction of 2-butyl-4-chloro-1H-imidazole-5-carboxylic acid with ethyl 6-chloro-3-pyridinecarboxylate in the presence of a base. Another method involves the reaction of 2-butyl-4-chloro-1H-imidazole-5-carboxylic acid with 6-chloro-3-pyridinecarboxylic acid ethyl ester in the presence of a base. Both methods have been reported to yield Ethyl 2-butyl-4-(6-chloropyridine-3-amido)-1H-imidazole-5-carboxylate in good yields.

Scientific Research Applications

Ethyl 2-butyl-4-(6-chloropyridine-3-amido)-1H-imidazole-5-carboxylate has been studied for its potential applications in various fields. One of the areas of interest is in the development of new drugs. Studies have shown that this compound has potential as an anti-cancer agent, anti-inflammatory agent, and anti-bacterial agent. In addition, this compound has been studied for its potential use in the treatment of Alzheimer's disease.